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Compound of Interest

Compound Name: 5-Benzyloxy-DL-tryptophan

Cat. No.: B167541

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Modified Amino
Acid

5-Benzyloxy-DL-tryptophan is a synthetically modified derivative of the essential amino acid
tryptophan.[1][2] Its structure, featuring a benzyl group protecting the hydroxyl group at the 5-
position of the indole ring, makes it a valuable tool in various scientific endeavors. This
modification prevents unwanted reactions at the 5-position, allowing for specific chemical
manipulations at other sites of the molecule. Primarily, it serves as a crucial intermediate in
chemical synthesis and a tool molecule for studying the biological activities and metabolic

pathways of tryptophan and its derivatives.[3][4] Its applications are particularly relevant in drug
discovery and medicinal chemistry.[3]

Physicochemical Properties: A Foundation for
Application

A thorough understanding of the physicochemical properties of 5-Benzyloxy-DL-tryptophan is
paramount for its effective use in research and development. These properties dictate its
solubility, stability, and reactivity, thereby influencing experimental design and outcomes.
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Property Value Source
CAS Number 6383-70-6 [LI[3]4][5]16]
Molecular Formula C18H18N203 (1131415161171
Molecular Weight 310.35 g/mol [L1[31[61[7]
White to light yellow crystalline
Appearance [31[8]
powder
Boiling Point 563.4°C at 760 mmHg [3]
Flash Point 294.6°C [3]
Density 1.323 g/cm3 [3]
Refractive Index 1.682 [3]
[3] Sparingly soluble in
) ) aqueous buffers. For aqueous
Soluble in some organic ) )
N ) solutions, it's recommended to
Solubility solvents like alcohols, ethers, _ _ _
first dissolve in DMSO and
and ketones. _ _
then dilute with the chosen
buffer.
Store at -20°C, protected from
Storage light.[3][4] It is recommended

to store desiccated.[4]

Expert Insight: The benzyl protecting group significantly alters the polarity of the native
tryptophan molecule, rendering it more soluble in organic solvents. This is a critical
consideration when designing reaction conditions or purification protocols. The compound's
sensitivity to light and air necessitates storage under inert gas in a cool, dark place to prevent
degradation.[8]

Synthesis and Purification: A Strategic Approach

The synthesis of 5-Benzyloxy-DL-tryptophan is a multi-step process that requires careful
control of reaction conditions to achieve high purity and yield. While various synthetic routes
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exist, a common approach involves the protection of the 5-hydroxy group of a tryptophan
precursor.[3]

A Representative Synthetic Pathway

A frequently employed strategy starts with a commercially available 5-hydroxy-L-tryptophan.[9]
The synthesis can be accomplished in a five-step sequence.[9] This involves the conversion to
the corresponding methyl ester, followed by Na-BOC protection.[9] The resulting intermediate
is then alkylated with benzyl bromide.[9] Subsequent ester saponification and BOC-cleavage
yield the final product.[9]

5-Hydroxy-L-tryptophan SOCI2, MeOH Methyl Ester Intermediate Boc20, DIEA Na-BOC Protected Intermediate Benzyl bromide, Cs2CO3 Benzylated Intermediate - 5-Benzyloxy-L-tryptophan

Click to download full resolution via product page

Caption: A simplified synthetic route to 5-Benzyloxy-L-tryptophan.

Causality in Experimental Choices: The use of a BOC protecting group for the amine is
strategic. It is stable under the basic conditions required for the benzylation of the hydroxyl
group but can be readily removed under acidic conditions without affecting the newly formed
benzyl ether. The choice of cesium carbonate as a base for the benzylation is often preferred
due to its mildness and high efficiency in such O-alkylation reactions.

Purification and Validation

Purification is typically achieved through recrystallization or column chromatography. The
choice of solvent for recrystallization is critical and depends on the solubility profile of the
compound and any impurities. A mixture of polar and non-polar solvents is often employed to
achieve optimal crystal formation.

Self-Validating Protocol: The purity of the final product must be rigorously assessed. This is a
self-validating step to ensure the material is suitable for downstream applications. A
combination of analytical techniques should be employed:
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e Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the
purity of the final product.

» Melting Point Analysis: A sharp melting point range is indicative of high purity.

e Spectroscopic Analysis (NMR, IR, MS): To confirm the chemical structure and identify any
residual impurities.

Analytical Characterization: Confirming Identity and
Purity

Robust analytical methods are essential for confirming the structure and purity of 5-Benzyloxy-
DL-tryptophan.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR are powerful tools for elucidating the molecular structure. The spectra will
show characteristic peaks for the indole ring protons, the amino acid backbone, and the benzyl
protecting group. While specific peak assignments for 5-Benzyloxy-DL-tryptophan are not
readily available in public databases, analogous spectra of similar compounds like 5-methoxy-
DL-tryptophan and L-tryptophan can provide a basis for interpretation.[10][11][12][13]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule. Electrospray ionization (ESI) is a common technique for analyzing tryptophan
derivatives.[14] The expected molecular ion peak would correspond to the molecular weight of
310.35 g/mol . Fragmentation patterns can provide further structural information.[14][15]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for assessing purity and can also be used for purification. A
reversed-phase C18 column is often suitable for separating tryptophan and its derivatives.[16]
[17][18] The method can be optimized by adjusting the mobile phase composition (e.g., a
gradient of acetonitrile and water with a modifier like trifluoroacetic acid).
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Purity & Identity Confirmation
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Caption: A standard analytical workflow for compound validation.

Applications in Research and Drug Development

5-Benzyloxy-DL-tryptophan's primary utility lies in its role as a protected precursor and a
research tool.

Peptide Synthesis

In peptide synthesis, the benzyl group serves as an effective protecting group for the 5-hydroxy
functionality of tryptophan.[19] This prevents unwanted side reactions during peptide coupling
and allows for the selective deprotection of other functional groups. The Fmoc (9-
fluorenylmethyloxycarbonyl) protected version, Fmoc-5-benzyloxy-DL-tryptophan, is also
commercially available for use in solid-phase peptide synthesis.[20]

Investigating Tryptophan Metabolism and Signaling

Tryptophan is a precursor to several important bioactive molecules, including the
neurotransmitter serotonin and melatonin.[21][22][23] 5-Benzyloxy-DL-tryptophan can be
used as a tool to study the enzymes and pathways involved in tryptophan metabolism. For
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example, it has been investigated as an inhibitor of the L-type amino acid transporter 1 (LAT1),
a target in anticancer drug discovery.[9] Studies have shown that 5-benzyloxy-I-tryptophan is a
moderately potent inhibitor of LAT1-mediated leucine transport.[9]

Precursor for Synthesizing Novel Compounds

The protected 5-hydroxy group allows for chemical modifications at other positions of the indole
ring or the amino acid side chain. This enables the synthesis of a wide range of novel
tryptophan derivatives with potential therapeutic applications. The synthesis of 5-
hydroxytryptophan (5-HTP), a direct precursor to serotonin, can be achieved from precursors
like 5-benzyloxygramine.[21]

Safety and Handling: A Prudent Approach

As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Benzyloxy-DL-tryptophan.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

e Handling: Handle in a well-ventilated area to avoid inhalation of dust.[24] Avoid contact with
skin and eyes.[3][24] Minimize dust generation and accumulation.[25]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[24] Store
at -20°C for long-term stability.[4]

e In case of exposure:

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[24]

o Skin contact: Wash off with soap and plenty of water.[24]

o Eye contact: Rinse thoroughly with plenty of water.

o Ingestion: If swallowed, seek immediate medical assistance.[25]

Trustworthiness through Self-Validation: The provided safety information is a synthesis of
general laboratory safety practices and specific recommendations from safety data sheets for
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similar compounds. It is imperative to consult the specific Safety Data Sheet (SDS) for 5-
Benzyloxy-DL-tryptophan from the supplier before handling the compound.

Conclusion: A Versatile Tool for Scientific
Advancement

5-Benzyloxy-DL-tryptophan, with its unique chemical structure, serves as an indispensable
tool for researchers in medicinal chemistry, biochemistry, and drug development. Its role as a
protected intermediate in synthesis and as a probe for biological systems underscores its
importance. A comprehensive understanding of its properties, synthesis, and handling, as
detailed in this guide, is crucial for leveraging its full potential in advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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